Cas no 2098117-35-0 (2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol)

• Product Name: 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol
• CAS No: 2098117-35-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5726579
• PubChem ID: 121201448
• Update Time: 2025-05-20

2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(ethoxymethyl)pyrrolidin-1-yl]ethanol
• 2-(3-(ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol
• AKOS026709563
• F1907-5141
• 2098117-35-0
• 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol

• Inchi： 1S/C9H19NO2/c1-2-12-8-9-3-4-10(7-9)5-6-11/h9,11H,2-8H2,1H3
• InChI Key： SPRNQIYNBTWGID-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(CCO)CC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol

Introduction to 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol and Its Significance in Modern Chemical Research

2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol, with the CAS number 2098117-35-0, is a compound that has garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a pyrrolidine core modified with an ethoxymethyl group, presents a promising scaffold for the development of novel bioactive molecules. The pyrrolidine ring is a common motif in many pharmacologically active agents, known for its ability to interact with biological targets in a specific manner. The introduction of the ethoxymethyl substituent further enhances its versatility, allowing for diverse chemical modifications and functionalizations that could lead to the discovery of new therapeutic agents.

The significance of 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol lies in its potential as a building block for drug discovery. The compound's structure suggests that it could serve as a precursor for more complex molecules, enabling researchers to explore new pharmacophores and interaction mechanisms. Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The ethoxymethyl group, in particular, has been shown to influence the solubility and metabolic stability of compounds, making it an attractive feature for drug design.

In the context of modern chemical research, 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol represents a valuable asset for synthetic chemists and biologists alike. Its molecular framework allows for the exploration of various chemical reactions, including nucleophilic substitution, alkylation, and acylation, which are commonly employed in the synthesis of complex organic molecules. The compound's ability to undergo multiple transformations makes it a versatile intermediate in the construction of more intricate structures. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of target compounds is often required.

Recent advancements in computational chemistry have also contributed to the growing interest in 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol. Molecular modeling studies have demonstrated that this compound can interact with biological targets in ways that are consistent with known pharmacological mechanisms. For instance, computational docking experiments have shown that it can bind to enzymes and receptors involved in metabolic pathways and signal transduction processes. These findings suggest that 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol could be a valuable starting point for the development of drugs that modulate these pathways.

The potential applications of 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol extend beyond traditional drug development. Its unique structure makes it a candidate for use in materials science and nanotechnology, where it could be incorporated into polymers or used as a ligand in catalytic systems. The compound's ability to form stable complexes with metals and other small molecules opens up possibilities for innovative applications in areas such as sensors and coatings.

In conclusion, 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol (CAS no. 2098117-35-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural features make it an attractive scaffold for drug discovery, while its chemical versatility allows for diverse synthetic transformations. As our understanding of molecular interactions continues to evolve, compounds like 2-(3-(Ethoxymethyl)pyrrolidin-1-yl)ethan-1-ol will undoubtedly play a crucial role in advancing our capabilities in chemistry and biology.